4-Methoxy-2-(4-methoxybutylamino)aniline

• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 4-methoxy-2-N-(4-methoxybutyl)benzene-1,2-diamine
• InChI: InChI=1S/C12H20N2O2/c1-15-8-4-3-7-14-12-9-10(16-2)5-6-11(12)13/h5-6,9,14H,3-4,7-8,13H2,1-2H3
• InChI Key: CJZZBABINSLGCM-UHFFFAOYSA-N
• Canonical SMILES: COCCCCNC1=C(C=CC(=C1)OC)N

Description

4-Methoxy-2-(4-methoxybutylamino)aniline is an aromatic amine derivative featuring a methoxy group at the para position and a 4-methoxybutylamino substituent at the ortho position of the aniline ring. This compound’s extended alkoxy chain may enhance hydrophobicity and alter reactivity compared to simpler derivatives, making it relevant in pharmaceutical intermediates or specialty chemical synthesis.

Comparison with Similar Compounds

Structural and Functional Group Differences

• 4-Methoxy-2-methylaniline (CAS 102-50-1): Substituents: Methoxy (para), methyl (ortho) . Molecular Formula: C₈H₁₁NO; Molecular Weight: 137.18 g/mol . Applications: Widely used as a precursor in dyes, agrochemicals, and pharmaceuticals .

• 4-Methoxy-N-(4-nitrobenzyl)aniline :

  • Substituents: Methoxy (para), 4-nitrobenzyl (N-substituent).
  • Synthesis: Prepared via reductive amination of p-anisidine with p-nitrobenzaldehyde (>90% yield) .
  • Crystal Structure: Stabilized by N–H···O hydrogen bonds and C–H···π interactions .
• 4-Methoxy-2-(4-methoxybutylamino)aniline: Substituents: Methoxy (para), 4-methoxybutylamino (ortho). Expected Properties: Increased molecular weight (~252 g/mol) and hydrophobicity due to the methoxybutyl chain. Likely lower solubility in polar solvents compared to methyl-substituted analogs.

Physicochemical Properties

Property	4-Methoxy-2-methylaniline	4-Methoxy-N-(4-nitrobenzyl)aniline	4-Methoxy-2-(4-methoxybutylamino)aniline (Predicted)
Molecular Weight (g/mol)	137.18	258.27	~252
Melting Point	13°C (liquid at RT)	Not reported	Higher than analogs due to extended chain
Solubility	Soluble in organic solvents	Soluble in MeOH, EtOAc	Lower polarity may reduce aqueous solubility
Stability	Air-sensitive (amine oxidation)	Stable crystalline structure	Sensitive to hydrolysis (amide/amine linkage)

Research Findings and Challenges

• Hydrogen Bonding & Crystal Packing : Analogs like 4-methoxy-N-(4-nitrobenzyl)aniline exhibit intermolecular N–H···O bonds, which stabilize crystal lattices . The target compound may form similar interactions but with altered geometry due to the flexible methoxybutyl chain.
• Synthetic Challenges: Introducing the 4-methoxybutylamino group requires precise control to avoid side reactions (e.g., over-alkylation).
• Toxicity : Aniline derivatives often require handling precautions (e.g., P280/P305+351+338 hazard codes for 4-methoxy-2-methylaniline ).